Cas no 2229102-52-5 (2-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2229102-52-5
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 6291137
• PubChem ID: 165712826
• Update Time: 2025-05-26

2-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1892376
• 2-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)cyclopropane-1-carboxylic acid
• 2229102-52-5

• Inchi： 1S/C16H21NO5/c1-16(2,3)22-15(20)17-9-5-6-13(21-4)11(7-9)10-8-12(10)14(18)19/h5-7,10,12H,8H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： QSDZCGDKDUFNQW-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=C(C=CC=1OC)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclopropane-1-carboxylic acid

Research Brief on 2-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS: 2229102-52-5)

The compound 2-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS: 2229102-52-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings regarding its synthesis, applications, and biological relevance.

Recent studies have highlighted the role of this compound as a key building block in the development of small-molecule inhibitors targeting various enzymes and receptors. Its unique structural features, including the cyclopropane ring and tert-butoxycarbonyl (Boc) protected amine, make it an attractive scaffold for drug discovery. Researchers have successfully utilized this compound in the synthesis of novel analogs with enhanced pharmacokinetic properties.

One notable application of 2229102-52-5 is its incorporation into the design of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in improving the binding affinity of inhibitors targeting the SARS-CoV-2 main protease. The cyclopropane moiety was found to enhance conformational rigidity, leading to better target engagement and reduced off-target effects.

In addition to its role in antiviral research, this compound has shown promise in oncology. Preliminary data from a recent preclinical study indicated that derivatives of 2-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclopropane-1-carboxylic acid exhibit selective cytotoxicity against certain cancer cell lines, particularly those with upregulated Wnt/β-catenin signaling pathways. Further optimization of these derivatives is currently underway to improve their therapeutic index.

The synthetic accessibility of 2229102-52-5 has also been a focus of recent investigations. A team at MIT developed a novel, scalable route to this compound using palladium-catalyzed cyclopropanation, achieving a 75% yield with high enantioselectivity. This advancement addresses previous challenges associated with the large-scale production of this valuable intermediate.

Looking ahead, researchers anticipate that 2-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclopropane-1-carboxylic acid will continue to play a pivotal role in medicinal chemistry campaigns. Its structural versatility and demonstrated biological activity make it a compelling candidate for further exploration in multiple therapeutic areas. Future studies are expected to focus on expanding its applications in targeted drug delivery and combination therapies.